![molecular formula C25H31N3O2 B1226715 N-[2-[1-[2-(4-methylphenoxy)ethyl]-2-benzimidazolyl]ethyl]cyclohexanecarboxamide](/img/structure/B1226715.png)
N-[2-[1-[2-(4-methylphenoxy)ethyl]-2-benzimidazolyl]ethyl]cyclohexanecarboxamide
Overview
Description
N-[2-[1-[2-(4-methylphenoxy)ethyl]-2-benzimidazolyl]ethyl]cyclohexanecarboxamide is a member of benzimidazoles.
Scientific Research Applications
Phototautomerization and Excited-State Intramolecular Proton Transfer
- Rotamerism and Tautomerism in Benzimidazoles : Research by Vázquez et al. (2008) studied the solvent and temperature dependence of phototautomerization in benzimidazole compounds, revealing solvent-modulated rotameric and tautomeric equilibria in the ground state, with implications for excited-state intramolecular proton transfer processes (Vázquez, Rodríguez, Mosquera, & Rodríguez-Prieto, 2008).
Antimicrobial Activity
- Antimicrobial Properties of Benzimidazole Derivatives : Salahuddin et al. (2017) explored the synthesis of 1,3,4-oxadiazole bearing 1H-benzimidazole derivatives and evaluated their antimicrobial activity, indicating potential applications in combating bacterial and fungal infections (Salahuddin, Shaharyar, Mazumder, & Abdullah, 2017).
Molecular Synthesis and Characterization
Synthesis of Imidazole Derivatives : The study by Mackenzie et al. (1988) discussed the alkylation and acylation of aminoimidazoles, contributing to the understanding of the synthesis of complex imidazole derivatives, which is relevant to the structure of N-[2-[1-[2-(4-methylphenoxy)ethyl]-2-benzimidazolyl]ethyl]cyclohexanecarboxamide (Mackenzie, Wilson, Shaw, & Ewing, 1988).
Preparation of Novel Pesticides : Yao Shan (2011) demonstrated the synthesis of specific cyclic compounds that have applications in pesticide development. This research could have relevance in understanding the synthesis pathways of related benzimidazole derivatives (Shan, 2011).
Antifungal Activity
- Antifungal Activity of Benzimidazole Derivatives : Kale et al. (2020) reported the synthesis and antifungal evaluation of N-heterocyclic substituted hydrazone Schiff's bases derived from benzimidazole, providing insights into the potential use of these compounds in antifungal treatments (Kale, Bhandarkar, Burghate, & Wadhal, 2020).
properties
Molecular Formula |
C25H31N3O2 |
|---|---|
Molecular Weight |
405.5 g/mol |
IUPAC Name |
N-[2-[1-[2-(4-methylphenoxy)ethyl]benzimidazol-2-yl]ethyl]cyclohexanecarboxamide |
InChI |
InChI=1S/C25H31N3O2/c1-19-11-13-21(14-12-19)30-18-17-28-23-10-6-5-9-22(23)27-24(28)15-16-26-25(29)20-7-3-2-4-8-20/h5-6,9-14,20H,2-4,7-8,15-18H2,1H3,(H,26,29) |
InChI Key |
YMBZFKXYDBFYTC-UHFFFAOYSA-N |
SMILES |
CC1=CC=C(C=C1)OCCN2C3=CC=CC=C3N=C2CCNC(=O)C4CCCCC4 |
Canonical SMILES |
CC1=CC=C(C=C1)OCCN2C3=CC=CC=C3N=C2CCNC(=O)C4CCCCC4 |
synonyms |
NC 1153 NC-1153 NC1153 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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